Cas no 385398-83-4 (Sodium (3-Sulfonatopropyl) Methanethiosulfonate)

Sodium (3-Sulfonatopropyl) Methanethiosulfonate is a water-soluble, sulfonated thiol-reactive reagent commonly used for site-specific protein modification. Its key advantages include its ability to introduce stable disulfide bonds or thiol modifications under mild conditions, making it valuable for bioconjugation and structural studies. The sulfonate group enhances solubility in aqueous buffers, ensuring efficient reactivity with cysteine residues without precipitation. The methanethiosulfonate moiety selectively reacts with free thiols, enabling precise labeling or crosslinking while minimizing nonspecific interactions. This reagent is particularly useful in protein engineering, antibody-drug conjugate development, and surface functionalization, offering controlled and reproducible results. Its stability and selectivity make it a reliable choice for thiol-based bioconjugation strategies.
Sodium (3-Sulfonatopropyl) Methanethiosulfonate structure
385398-83-4 structure
Product Name:Sodium (3-Sulfonatopropyl) Methanethiosulfonate
CAS No:385398-83-4
MF:C4H9NaO5S3
MW:256.296028852463
CID:825726
PubChem ID:57349607
Update Time:2025-05-21

Sodium (3-Sulfonatopropyl) Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Sodium (3-Sulfonatopropyl) Methanethiosulfonate
    • MTSPS
    • Sodium 3-[(methylsulfonyl)sulfanyl]-1-propanesulfonate
    • 385398-83-4
    • DB-231783
    • AKOS030239737
    • sodium;3-methylsulfonothioyloxypropane-1-sulfonate
    • Inchi: 1S/C4H10O5S3.Na/c1-11(5,10)9-3-2-4-12(6,7)8;/h2-4H2,1H3,(H,6,7,8);/q;+1/p-1
    • InChI Key: XCPQFPJSZUNMKC-UHFFFAOYSA-M
    • SMILES: S(CCCOS(C)(=O)=S)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 255.95100
  • Monoisotopic Mass: 255.95098119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Melting Point: 212-216°C dec.
  • Stability/Shelf Life: Moisture Sensitive: Desiccate
  • PSA: 133.40000
  • LogP: 1.77610

Sodium (3-Sulfonatopropyl) Methanethiosulfonate Pricemore >>

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Additional information on Sodium (3-Sulfonatopropyl) Methanethiosulfonate

Sodium (3-Sulfonatopropyl) Methanethiosulfonate: A Comprehensive Overview

Sodium (3-Sulfonatopropyl) Methanethiosulfonate, also known by its CAS number 385398-83-4, is a chemical compound that has garnered significant attention in recent scientific research. This compound is a derivative of methanethiosulfonate, with a sulfonated propyl group attached to the sulfur atom. The sulfonated propyl group introduces unique properties to the molecule, making it highly versatile in various applications. The CAS number 385398-83-4 serves as a standardized identifier for this compound, ensuring consistency in scientific communication and regulatory compliance.

The synthesis of Sodium (3-Sulfonatopropyl) Methanethiosulfonate involves a series of well-defined chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the reaction of methanethiosulfonic acid with 3-sulfonatopropyl bromide in the presence of a base. This method ensures the formation of the desired product with high efficiency. The methanethiosulfonic acid precursor is readily available, and its reactivity makes it an ideal starting material for this synthesis.

Recent studies have highlighted the potential of Sodium (3-Sulfonatopropyl) Methanethiosulfonate in biological systems. The compound has demonstrated significant activity in vitro, particularly in enzyme inhibition assays. For instance, researchers have found that it effectively inhibits certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. The enzyme inhibition properties of this compound are attributed to its ability to bind to active sites with high affinity.

In addition to its biological applications, Sodium (3-Sulfonatopropyl) Methanethiosulfonate has shown promise in materials science. Its unique chemical structure allows it to act as a crosslinking agent in polymer formulations. When incorporated into polymeric materials, it enhances mechanical properties such as tensile strength and flexibility. This makes it an attractive candidate for use in advanced materials for industrial applications. The crosslinking agent functionality of this compound is particularly valuable in the development of high-performance polymers.

The environmental impact of Sodium (3-Sulfonatopropyl) Methanethiosulfonate has also been a topic of interest in recent research. Studies have investigated its biodegradation patterns under various environmental conditions. Results indicate that the compound undergoes rapid degradation in aerobic environments, reducing its persistence in natural systems. This finding is crucial for assessing its ecological safety and ensuring sustainable use in industrial processes.

Furthermore, the toxicological profile of Sodium (3-Sulfonatopropyl) Methanethiosulfonate has been thoroughly examined. Acute and chronic toxicity studies reveal that the compound exhibits low toxicity when administered at recommended levels. This makes it suitable for applications where human exposure is unavoidable, such as in certain pharmaceutical formulations or food additives. The toxicological profile data provide essential information for regulatory agencies and industry stakeholders.

The commercial availability of Sodium (3-Sulfonatopropyl) Methanethiosulfonate has increased significantly over the past few years, driven by its diverse applications across multiple industries. Major chemical suppliers now offer this compound at competitive prices, catering to the growing demand from research institutions and manufacturing sectors. Its commercial availability underscores its importance as a key intermediate in organic synthesis.

In conclusion, Sodium (3-Sulfonatopropyl) Methanethiosulfonate (CAS number 385398-83-4) is a multifaceted compound with promising applications in biology, materials science, and industry. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in various scientific and industrial domains.

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